Cas no 143839-02-5 (Urs-12-en-28-oic acid,2,3,23-trihydroxy-, (2a,3b,4b)-)

• Product Name: Urs-12-en-28-oic acid,2,3,23-trihydroxy-, (2a,3b,4b)-
• CAS No: 143839-02-5
• Molecular Formula: C₃₀H₄₈O₅
• Molecular Weight: 488.69912
• CID: 98009
• PubChem ID: 73554050

Urs-12-en-28-oic acid,2,3,23-trihydroxy-, (2a,3b,4b)- Properties

Names and Identifiers

• Urs-12-en-28-oic acid,2,3,23-trihydroxy-, (2a,3b,4b)-
• 2,24-Dihydroxyursolic acid
• 2Α,24-DIHYDROXYURSOLIC ACID
• 2a,3b,24-Trihydroxyurs-12-en-28-oic acid
• [ "2", "3", "24-Trihydroxy-12-ursen-28-oic acid" ]
• 2alpha,24-Dihydroxyursolic acid
• AKOS022184601
• 143839-02-5
• (1S,2R,4aS,6aR,6aS,6bR,10R,12aR,14bS)-10,11-dihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid
• CID 73554050
• 2
• SCHEMBL5799474
• FS-10358
• 2??,24-Dihydroxyursolic acid
• AKOS040735822
• 2alpha,3beta,24-trihydroxyurs-12-en-28-oic acid

• InChIKey： JXSVIVRDWWRQRT-MRWSKXGLSA-N
• Inchi： InChI=1S/C30H48O5/c1-17-9-12-30(25(34)35)14-13-28(5)19(23(30)18(17)2)7-8-22-26(3)15-20(32)24(33)27(4,16-31)21(26)10-11-29(22,28)6/h7,17-18,20-24,31-33H,8-16H2,1-6H3,(H,34,35)/t17-,18+,20?,21?,22-,23+,24+,26+,27?,28-,29-,30+/m1/s1
• SMILES： OCC1([C@@H](O)C(O)C[C@@]2([C@H]3CC=C4[C@@H]5[C@@H](C)[C@H](C)CC[C@@]5(CC[C@@]4(C)[C@]3(C)CCC12)C(=O)O)C)C

Computed Properties

• Exact Mass: 488.35000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 488.35
• Heavy Atom Count: 35
• Complexity: 930
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 98A^2

Experimental Properties

• LogP: 5.03270
• PSA: 97.99000
• Boiling Point: 609.4±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±4.0 mmHg at 25°C
• Flash Point: 336.4±28.0 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3